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Compound Name: Phellodendrine chloride

Cat. No.: B1679772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Phellodendrine chloride, a quaternary isoquinoline alkaloid primarily isolated from the bark of

Phellodendron amurense, has garnered significant attention in the scientific community for its

diverse pharmacological activities. This technical guide provides an in-depth overview of the

chemical, physical, and pharmacological properties of phellodendrine chloride (CAS No:

104112-82-5). It details its mechanism of action, focusing on its influence on key signaling

pathways implicated in cancer, inflammation, and metabolic disorders. Furthermore, this

document furnishes detailed protocols for essential experimental assays and presents this

complex information through structured data tables and elucidating diagrams to support

researchers in their exploration of this promising natural compound.

Chemical and Physical Properties
Phellodendrine chloride is the salt form of the alkaloid phellodendrine. While the free base is

assigned CAS number 6873-13-8, the chloride salt, under CAS number 104112-82-5, is more

commonly utilized in research due to its stability and solubility.[1][2]
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Property Value

IUPAC Name

(13aS)-2,11-dihydroxy-3,10-dimethoxy-7-

methyl-5,8,13,13a-tetrahydro-6H-isoquino[3,2-

a]isoquinolinium chloride

Synonyms
l-(-)-N-Methylcoreximine, Phellodendrine

hydrochloride

CAS Number 104112-82-5

Molecular Formula C₂₀H₂₄ClNO₄[3][4]

Molecular Weight 377.86 g/mol [3][5]

Canonical SMILES
C[N+]12CCC3=CC(=C(C=C3[C@@H]1CC4=C

C(=C(C=C4C2)OC)O)O)OC.[Cl-][3]

Physicochemical Data
Property Value

Physical State Solid, powder[6]

Melting Point 249-251 °C (with methanol)[7]

Solubility
Soluble in Ethanol.[6] Soluble in DMSO (33

mg/mL).[5]

Storage Store at -20°C for long-term stability.[8]

Spectroscopic Data
Spectroscopy Data Availability

¹H NMR Available[9]

Mass Spectrometry Available

HPLC Analysis

Methods have been developed for the

quantification of phellodendrine in plant extracts

and biological samples.[2][7][10][11][12][13]
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Pharmacological Properties and Mechanism of
Action
Phellodendrine chloride exhibits a broad spectrum of biological activities, including anti-

inflammatory, anti-cancer, immunosuppressive, and neuroprotective effects. Its mechanisms of

action are multifaceted, involving the modulation of several critical cellular signaling pathways.

Anti-Cancer Activity
Phellodendrine chloride has demonstrated significant anti-proliferative and pro-apoptotic

effects in various cancer cell lines, particularly in KRAS-mutated pancreatic cancer.

Phellodendrine chloride selectively inhibits the proliferation of KRAS-mutated pancreatic

cancer cells.[14] It is believed to achieve this by inhibiting macropinocytosis, a nutrient-

scavenging process that these cancer cells heavily rely on.[6][14] This leads to nutrient

deprivation, increased reactive oxygen species (ROS) production, and ultimately, apoptosis.

[15]

The pro-apoptotic effects of phellodendrine chloride are mediated through the intrinsic

mitochondrial pathway. This involves the upregulation of the pro-apoptotic protein Bax and the

downregulation of the anti-apoptotic protein Bcl-2, leading to the release of cytochrome c and

the activation of caspases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1679772?utm_src=pdf-body
https://www.benchchem.com/product/b1679772?utm_src=pdf-body
https://www.benchchem.com/product/b1679772?utm_src=pdf-body
https://www.researchgate.net/publication/353828642_Molecular_and_cellular_pharmacology_Phellodendrine_chloride_suppresses_proliferation_of_KRAS_mutated_pancreatic_cancer_cells_through_inhibition_of_nutrients_uptake_via_macropinocytosis
https://www.caymanchem.com/product/34802/phellodendrine-(chloride)
https://www.researchgate.net/publication/353828642_Molecular_and_cellular_pharmacology_Phellodendrine_chloride_suppresses_proliferation_of_KRAS_mutated_pancreatic_cancer_cells_through_inhibition_of_nutrients_uptake_via_macropinocytosis
https://www.medchemexpress.com/phellodendrine-chloride.html
https://www.benchchem.com/product/b1679772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phellodendrine Chloride

Macropinocytosis

inhibits

ROS Production

induces

Bax

upregulates

Bcl-2

downregulates

KRAS-Mutated
Pancreatic Cancer Cell

Nutrient Uptake

sustains

Mitochondria

Cytochrome c Release

inhibits

Caspase Activation

Apoptosis

Click to download full resolution via product page

Phellodendrine Chloride's Anti-Cancer Mechanism.

Anti-Inflammatory and Immunosuppressive Activities
Phellodendrine chloride exerts potent anti-inflammatory and immunosuppressive effects

through the modulation of key inflammatory signaling pathways.

Phellodendrine chloride has been shown to alleviate gouty arthritis by inhibiting the IL-

6/STAT3 signaling pathway.[15] Interleukin-6 (IL-6) is a pro-inflammatory cytokine that, upon

binding to its receptor, activates the Janus kinase (JAK) family, which in turn phosphorylates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1679772?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679772?utm_src=pdf-body
https://www.benchchem.com/product/b1679772?utm_src=pdf-body
https://www.benchchem.com/product/b1679772?utm_src=pdf-body
https://www.medchemexpress.com/phellodendrine-chloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and activates the Signal Transducer and Activator of Transcription 3 (STAT3). Activated STAT3

then translocates to the nucleus to induce the expression of inflammatory genes.

Phellodendrine chloride interferes with this cascade, reducing the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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